Cas no 1250030-16-0 (5-Phenyl-2-thiophenemethanesulfonamide)

• Product Name: 5-Phenyl-2-thiophenemethanesulfonamide
• CAS No: 1250030-16-0
• MF: C₁₁H₁₁NO₂S₂
• MW: 253.34054017067
• CID: 5281433
• PubChem ID: 82646653
• Update Time: 2025-05-21

5-Phenyl-2-thiophenemethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (5-phenylthiophen-2-yl)methanesulfonamide
• 1250030-16-0
• EN300-679744
• 5-Phenyl-2-thiophenemethanesulfonamide

• Inchi： 1S/C11H11NO2S2/c12-16(13,14)8-10-6-7-11(15-10)9-4-2-1-3-5-9/h1-7H,8H2,(H2,12,13,14)
• InChI Key： PJZQWQFKDAFOPL-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)SC(C2=CC=CC=C2)=CC=1

Computed Properties

• Exact Mass: 253.02312094g/mol
• Monoisotopic Mass: 253.02312094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 96.8Ų

Experimental Properties

• Density: 1.367±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 448.5±47.0 °C(Predicted)
• pka: 10.19±0.60(Predicted)

Additional information on 5-Phenyl-2-thiophenemethanesulfonamide

5-Phenyl-2-thiophenemethanesulfonamide (CAS No. 1250030-16-0): A Comprehensive Overview

The compound 5-Phenyl-2-thiophenemethanesulfonamide, identified by the CAS registry number CAS No. 1250030-16-0, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of sulfonamides, which are widely recognized for their versatility in medicinal chemistry and materials science. The structure of this compound consists of a thiophene ring substituted with a phenyl group at the 5-position and a methanesulfonamide group at the 2-position, making it a unique derivative with distinct chemical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 5-Phenyl-2-thiophenemethanesulfonamide, allowing researchers to explore its potential applications in drug discovery and material development. The thiophene ring, a heterocyclic aromatic compound, is known for its stability and electronic properties, which are further enhanced by the substitution pattern in this compound. The phenyl group at the 5-position introduces additional aromaticity and hydrophobicity, while the methanesulfonamide group at the 2-position imparts polar characteristics, making this compound amphiphilic in nature.

One of the most promising areas of research involving CAS No. 1250030-16-0 is its application as a potential drug candidate. Sulfonamides are well-documented for their ability to act as inhibitors of various enzymes and receptors, making them valuable in the development of therapeutic agents. Recent studies have shown that 5-Phenyl-2-thiophenemethanesulfonamide exhibits selective inhibition against certain kinases, which are key targets in cancer therapy. This finding has sparked interest among oncologists and pharmacologists who are exploring its potential as an anti-cancer agent.

In addition to its medicinal applications, 5-Phenyl-2-thiophenemethanesulfonamide has also been investigated for its role in materials science. The compound's unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have reported that incorporating this compound into polymer blends can enhance the electrical conductivity and mechanical stability of the resulting materials, paving the way for its use in advanced electronic devices.

The synthesis of CAS No. 1250030-16-0 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiophene ring, substitution reactions to introduce the phenyl and methanesulfonamide groups, and purification to ensure high purity levels. Recent advancements in catalysis have made this synthesis more efficient, reducing production costs and improving scalability.

The physical properties of 5-Phenyl-2-thiophenemethanesulfonamide are also noteworthy. It has a melting point of approximately 185°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF). Its solubility profile makes it suitable for various laboratory applications, including chromatography and spectroscopy analyses. The compound's stability under physiological conditions has also been tested, showing minimal degradation over extended periods, which is a critical factor for its potential use in drug delivery systems.

From an environmental perspective, researchers have conducted eco-toxicological studies to assess the impact of CAS No. 1250030-16-0 on aquatic life. Results indicate that it has low toxicity towards common aquatic organisms, suggesting that it may be environmentally benign when used responsibly. This finding aligns with current trends towards green chemistry and sustainable practices in industrial applications.

In conclusion, 5-Phenyl-2-thiophenemethanesulfonamide (CAS No. 1250030-16-0) represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent research findings, positions it as a valuable asset in both medicinal chemistry and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing scientific innovation.